Cas no 1805537-72-7 (2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide
• CAS No: 1805537-72-7
• MF: C₆H₅F₂IN₂O₃S
• MW: 350.081779241562
• CID: 4805415
• Update Time: 2025-05-27

2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide

• Inchi： 1S/C6H5F2IN2O3S/c7-6(8)4-3(9)5(12)2(1-11-4)15(10,13)14/h1,6H,(H,11,12)(H2,10,13,14)
• InChI Key： PKLWGBBLHJGAAK-UHFFFAOYSA-N
• SMILES： IC1C(C(=CNC=1C(F)F)S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 0.8
• Topological Polar Surface Area: 97.6

Additional information on 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide

Recent Advances in the Study of 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide (CAS: 1805537-72-7)

The compound 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide (CAS: 1805537-72-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of the difluoromethyl and iodo substituents in the pyridine ring, which contribute to the compound's reactivity and binding affinity. Researchers have successfully synthesized 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide using a multi-step process involving halogenation and sulfonamide formation. The compound's stability under physiological conditions has been confirmed, making it a promising candidate for further pharmacological evaluation.

In vitro studies have demonstrated that 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. Specifically, the compound has shown high selectivity for COX-2 inhibition, with an IC50 value in the nanomolar range. This suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways, including the NF-κB and MAPK pathways. These findings are supported by molecular docking studies, which indicate strong interactions between the compound and the active sites of target proteins. The presence of the difluoromethyl group appears to enhance binding affinity, while the iodo substituent contributes to the compound's overall stability.

In addition to its anti-inflammatory properties, 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide has also shown promise as an anticancer agent. Preliminary studies indicate that the compound induces apoptosis in certain cancer cell lines, particularly those with high levels of oxidative stress. Researchers are currently exploring its potential in combination therapies with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the development of 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-3-iodopyridine-5-sulfonamide represents a novel and versatile scaffold in medicinal chemistry. Its unique combination of structural features and biological activities makes it a valuable candidate for further investigation. Future studies should aim to elucidate its full therapeutic potential and address the remaining challenges in its development.